Cas no 2229431-76-7 (3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol)

• Product Name: 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol
• CAS No: 2229431-76-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5916472
• PubChem ID: 165760966
• Update Time: 2025-08-02

3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol
• 3-amino-3-[2-(morpholin-4-yl)ethyl]cyclobutan-1-ol
• 2229431-76-7
• EN300-1785857

• Inchi： 1S/C10H20N2O2/c11-10(7-9(13)8-10)1-2-12-3-5-14-6-4-12/h9,13H,1-8,11H2
• InChI Key： VVCZZCHROSXDMT-UHFFFAOYSA-N
• SMILES： OC1CC(CCN2CCOCC2)(C1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol

Introduction to 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol (CAS No. 2229431-76-7)

3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol (CAS No. 2229431-76-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol is composed of a cyclobutane ring with an amino group and a morpholine-substituted ethyl group attached to it. The cyclobutane ring is a four-membered ring that imparts unique conformational properties to the molecule, making it an interesting candidate for drug design and development. The presence of the morpholine moiety, a six-membered heterocyclic ring containing an oxygen atom, adds further complexity and functionality to the compound.

The synthesis of 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol has been reported in several studies, highlighting various synthetic routes and methodologies. One common approach involves the reaction of a cyclobutanone derivative with an amino alcohol followed by substitution with a morpholine-containing reagent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In terms of biological activity, 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol has been studied for its potential as a modulator of various biological targets. Research has shown that this compound exhibits significant activity against certain enzymes and receptors, making it a promising lead for the development of new therapeutic agents. For instance, studies have demonstrated its ability to inhibit specific kinases involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-2-(morpholin-4-yl)ethylcyclobutan-1-ol in treating various conditions. Preliminary results have been encouraging, with the compound showing favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it may have a broad therapeutic window and could be developed into a viable drug candidate for clinical use.

Beyond its therapeutic applications, 3-amino-3-2-(morpholin-4-y l)ethylcyclobutan -1 -ol has also been explored for its potential as a tool compound in basic research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. Additionally, its ability to modulate specific targets has led to its use in high-throughput screening assays for identifying new drug leads.

The growing body of research on 3-amino -3 -2 -(morpholin -4 -yl )ethylcyclobutan -1 -ol underscores its significance in both academic and industrial settings. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its position as an important compound in the field of medicinal chemistry.

In conclusion, 3-amino -3 -2 -(morpholin -4 -yl )ethylcyclobutan -1 -ol (CAS No . 2229431 -76 -7) represents a promising molecule with diverse potential applications in drug discovery and development. Its unique chemical structure, coupled with its favorable biological properties, makes it an attractive candidate for further investigation and optimization. As research continues to advance, it is anticipated that this compound will play a crucial role in advancing our understanding of complex biological systems and contributing to the development of novel therapeutic strategies.